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Compound of Interest

Compound Name: O-(1-phenylethyl)hydroxylamine

CAS No.: 58634-67-6

Cat. No.: B2526456

Get Quote

Introduction: The Chiral Amination Reagent
O-(1-Phenylethyl)hydroxylamine (CAS: 58634-67-6 for free base; 869089-95-2 for HCl salt)

is a specialized O-substituted hydroxylamine derivative. In drug discovery, it serves as a critical

electrophilic amination reagent and a chiral building block for synthesizing N-alkoxy

compounds.

Unlike standard amines, the N-O bond in this molecule introduces unique instability vectors—

specifically thermal sensitivity and susceptibility to oxidative degradation. This guide provides a

rigorous, self-validating framework for handling this compound, ensuring both operator safety

and the preservation of chiral integrity (ee%).
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Property Specification

IUPAC Name O-(1-Phenylethyl)hydroxylamine

Molecular Formula C₈H₁₁NO

Molecular Weight 137.18 g/mol

Appearance
Colorless to pale yellow liquid (Free Base);

White crystalline solid (HCl Salt)

Chirality
Contains one stereocenter.[1][2][3] Available as

(R), (S), or racemate.

Boiling Point
Do not distill. Theoretical ~220°C, but

decomposition occurs earlier.

Hazard Identification & Risk Assessment
The primary risks associated with O-(1-phenylethyl)hydroxylamine stem from its acute

toxicity and thermal instability.

GHS Classification & Toxicology[4]
Acute Toxicity (Oral/Dermal/Inhalation): Category 4.[2][4] Harmful if swallowed, in contact

with skin, or inhaled.[2][3][5][6][7] The lipophilic nature of the phenylethyl group facilitates

skin absorption.

Skin/Eye Corrosion: Category 1B/2A. The free base is caustic and can cause severe burns.

Sensitization: Potential skin sensitizer.[8][4][5][6]

Thermal & Chemical Instability
The N-O Bond Weakness: The N-O bond dissociation energy is significantly lower than C-C

or C-H bonds. Heating this compound, especially in the presence of acids or metal catalysts

(Fe, Cu), can trigger disproportionation.

Runaway Potential: While O-substituted derivatives are more stable than free

hydroxylamine, they still possess a "decomposition onset temperature." Never heat the neat
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liquid above 60°C.

Incompatibility:

Strong Oxidizers: Reaction with peroxides or permanganates can be explosive.

Carbonyls: Reacts spontaneously with ketones/aldehydes to form oximes (this is often the

desired reaction, but dangerous if uncontrolled).

Storage Protocol: The "Cold Chain" Mandate
Proper storage is the single most critical factor in maintaining the reagent's purity and safety.

Hydroxylamines are prone to auto-oxidation, turning yellow/brown as they degrade into imines

and ammonia oxides.

Storage Lifecycle Diagram
The following logic flow dictates the storage decision process upon receipt of the chemical.
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CRITICAL WARNING

Receipt of Chemical

Check Physical State
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Do NOT store with
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Figure 1: Decision logic for storage based on the chemical form (Salt vs. Free Base).

Specific Conditions
Temperature:

Free Base: Must be stored at -20°C.[1][9]

HCl Salt: Can be stored at 2–8°C, but -20°C is preferred for long-term (>6 months)

storage.

Atmosphere: Argon or Nitrogen blanket is mandatory for the free base. Oxygen accelerates

the formation of N-oxide impurities.

Container: Amber glass vials with Teflon-lined caps. The compound is photosensitive.
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Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator or seal the vial with

Parafilm/electrical tape after use.

Operational Handling & Synthesis Protocols
This section details how to safely manipulate the compound in a laboratory setting.

Engineering Controls & PPE
Ventilation: All handling must occur inside a certified chemical fume hood.

Gloves: Double-gloving (Nitrile over Laminate) is recommended due to the compound's skin

permeability.

Eye Protection: Chemical splash goggles. Face shield required if handling >10g of the free

base liquid.

Handling Workflow: "The No-Dryness Rule"
The most dangerous moment in handling hydroxylamine derivatives is the concentration step.

1. Setup
Inert Gas (Ar/N2)
Glassware Dried

2. Transfer
Use Syringe (Liq)

or Plastic Spatula (Solid)

3. Reaction
Maintain T < 50°C

4. Workup
Quench Excess Reagent

5. Concentration
NEVER Distill to Dryness

Click to download full resolution via product page

Figure 2: Operational workflow emphasizing the critical safety stop at the concentration step.

Experimental Protocol: Safe Transfer & Use
Objective: Transfer 1.0 g of O-(1-phenylethyl)hydroxylamine (Free Base) for a reaction.

Equilibration: Remove the vial from the -20°C freezer and allow it to warm to room

temperature inside a desiccator before opening. This prevents water condensation from

entering the cold liquid.

Inerting: Purge the source vial with a gentle stream of Argon for 30 seconds.
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Transfer:

Use a clean, dry glass syringe with a stainless steel needle.

Avoid using plastic syringes for long-term contact, as the amine can leach plasticizers.

Quenching (Spill/Waste): If excess reagent remains, do not dispose of it directly. Quench by

adding it slowly to a dilute solution of acetone. The amine will react to form the

corresponding oxime, which is chemically stable and safer to dispose of.

Emergency Response & Waste Disposal
Fire Fighting (NOx Hazard)
In the event of a fire, this compound will decompose to release Nitrogen Oxides (NOx), which

are highly toxic and can cause delayed pulmonary edema.

Media: Water spray, dry chemical, or CO2.

Action: Firefighters must wear full SCBA. Evacuate downwind.

Accidental Release (Spills)
Evacuate: Clear the immediate area.

PPE: Don full PPE including respiratory protection (P100 or organic vapor cartridge).

Neutralization:

Absorb the liquid with vermiculite or sand.

Do NOT use sawdust (combustible).

Treat the absorbed material with a dilute acid (e.g., 1M HCl) to convert the volatile free

base into the non-volatile salt.

Disposal
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Segregation: Never mix hydroxylamine waste with oxidizing agents (Nitric acid, Chromic

acid) or heavy metal waste.

Labeling: Tag waste clearly as "Toxic," "Corrosive," and "Potential Sensitizer."

Scientific Mechanism: Why Safety Matters
Understanding the degradation pathway reinforces adherence to the protocol.

Racemization: In the presence of strong bases or excessive heat, the benzylic proton (on the

phenylethyl group) can become acidic, leading to deprotonation and loss of chiral information

(racemization).

Disproportionation:

This reaction is exothermic and gas-generating, leading to pressure buildup in sealed
containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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